Cas no 50910-68-4 (Phenol, 4-dodecyl-,calcium salt (2:1))

• Product Name: Phenol, 4-dodecyl-,calcium salt (2:1)
• CAS No: 50910-68-4
• Molecular Formula: C₁₈H₃₀O^.₁/₂CA
• Molecular Weight: 562.92252
• CID: 383098
• PubChem ID: 21989571

Phenol, 4-dodecyl-,calcium salt (2:1) Properties

Names and Identifiers

• Phenol, 4-dodecyl-,calcium salt (2:1)
• calcium 4-dodecylphenolate
• calcium bis(4-dodecylphenolate)
• phenolate, 4-dodecyl-, calcium salt
• SCHEMBL6063883
• 50910-68-4
• EINECS 256-842-6
• NS00089096
• DTXSID30198944

• InChIKey： JPOLXALETSGQNT-UHFFFAOYSA-L
• Inchi： InChI=1S/2C18H30O.Ca/c2*1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(19)16-14-17;/h2*13-16,19H,2-12H2,1H3;/q;;+2/p-2
• SMILES： CCCCCCCCCCCCC1=CC=C(C=C1)[O-].CCCCCCCCCCCCC1=CC=C(C=C1)[O-].[Ca+2]

Computed Properties

• Exact Mass: 562.40654
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 22
• Monoisotopic Mass: 301.184432
• Heavy Atom Count: 39
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.1

Experimental Properties

• PSA: 46.12
• Boiling Point: 376.6°Cat760mmHg
• Flash Point: 216.5°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxides